2-amino-N-(3-ethoxypropyl)-1-(4-sulfamoylphenyl)-3-pyrrolo[3,2-b]quinoxalinecarboxamide

• Molecular Formula: C22H24N6O4S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 2-amino-N-(3-ethoxypropyl)-1-(4-sulfamoylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H24N6O4S/c1-2-32-13-5-12-25-22(29)18-19-21(27-17-7-4-3-6-16(17)26-19)28(20(18)23)14-8-10-15(11-9-14)33(24,30)31/h3-4,6-11H,2,5,12-13,23H2,1H3,(H,25,29)(H2,24,30,31)
• InChI Key: ACHPSLMZBQZZJK-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)S(=O)(=O)N)N

Description

2-amino-N-(3-ethoxypropyl)-1-(4-sulfamoylphenyl)-3-pyrrolo[3,2-b]quinoxalinecarboxamide is a member of pyrroles.

Scientific Research Applications

Polymorphic Modifications and Diuretic Properties

• 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, closely related to the queried compound, has been identified with strong diuretic properties and potential use as a hypertension remedy. This compound exhibits two polymorphic modifications, differing in crystal packing and molecular organization levels, impacting its chemical properties and potential therapeutic applications (Shishkina et al., 2018).

Antimicrobial Activity

• Compounds structurally similar to 2-amino-N-(3-ethoxypropyl)-1-(4-sulfamoylphenyl)-3-pyrrolo[3,2-b]quinoxalinecarboxamide have shown antimicrobial properties. For instance, derivatives like 3-cyano-4-imino-9-methoxy-4H-pyrimido[2,1-b]pyrimido[4,5-b]quinoline exhibit antimicrobial activity, suggesting potential research applications in developing new antimicrobial agents (Vartale et al., 2013).

Antitumor and Antibacterial Agent Synthesis

• Synthesis of 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, similar in structure to the queried compound, have been explored for their potential as nonclassical antifolate inhibitors of thymidylate synthase (TS). These compounds exhibit antitumor and antibacterial properties, showcasing their significance in pharmaceutical research (Gangjee et al., 1996).

Synthesis of Functionally Substituted Pyrroloquinolines

• The behavior of compounds like 5-amino-2-phenylindoles in reactions with various esters, leading to the formation of pyrroloquinolines with functional substituents, has been studied. These reactions are crucial for developing novel compounds with diverse biological activities, including those related to 2-amino-N-(3-ethoxypropyl)-1-(4-sulfamoylphenyl)-3-pyrrolo[3,2-b]quinoxalinecarboxamide (Yamashkin et al., 2003).

Novel Antimalarial Activity

• Research into ferrocenic pyrrolo[1,2-a]quinoxaline derivatives, similar to the queried compound, demonstrates significant antimalarial activity. This highlights the potential of such compounds in developing new antimalarial therapies (Guillon et al., 2008).